Cas no 16860-57-4 (1H-Pyrazole, 5-(3-chlorophenyl)-1,3-diphenyl-)

• Product Name: 1H-Pyrazole, 5-(3-chlorophenyl)-1,3-diphenyl-
• CAS No: 16860-57-4
• MF: C₂₁H₁₅ClN₂
• MW: 330.810203790665
• CID: 2781518
• Update Time: 2023-08-07

1H-Pyrazole, 5-(3-chlorophenyl)-1,3-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 5-(3-chlorophenyl)-1,3-diphenyl-
• 1,3-Diphenyl-5-(3-chlorophenyl)-1H-pyrazole

• Inchi： 1S/C21H15ClN2/c22-18-11-7-10-17(14-18)21-15-20(16-8-3-1-4-9-16)23-24(21)19-12-5-2-6-13-19/h1-15H
• InChI Key： UQEUWWVCBPWZDR-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC(C2C=CC=CC=2)=NN1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 5.8
• Topological Polar Surface Area: 17.8